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Compound of Interest

Compound Name: N-(2-Cyanoethyl)-N-ethylaniline

Cat. No.: B041174 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of N-(2-
Cyanoethyl)-N-ethylaniline, a compound that is harmful if swallowed and causes skin and eye

irritation.[1] Adherence to these guidelines is critical for minimizing risks and complying with

regulatory standards.

Pre-Disposal Safety Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including protective gloves, and eye or face protection.[1] All

handling of N-(2-Cyanoethyl)-N-ethylaniline should be conducted in a well-ventilated area,

preferably under a chemical fume hood, to avoid inhalation of vapors.[2][3]

Quantitative Hazard Data
The primary hazard associated with N-(2-Cyanoethyl)-N-ethylaniline is its toxicity upon

ingestion. The following table summarizes the available quantitative data.

Hazard Classification Data Source

Acute Oral Toxicity (Rat) LD50: 4840 mg/kg TCI Safety Data Sheet[1]

Note: LD50 refers to the lethal dose at which 50% of the test subjects are killed.
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Step-by-Step Disposal Protocol
The disposal of N-(2-Cyanoethyl)-N-ethylaniline must be carried out in strict accordance with

local and national regulations.[1] The following protocol provides a general framework for its

safe disposal:

Waste Identification and Segregation:

Clearly label a dedicated and compatible waste container for N-(2-Cyanoethyl)-N-
ethylaniline waste.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Container Management:

Ensure the waste container is kept tightly closed when not in use and stored in a cool, dry,

and well-ventilated area away from incompatible materials such as strong oxidizing agents

and acids.[2]

Before the final disposal of the empty container, ensure that all residual chemical has been

completely removed.[1]

Engage a Licensed Waste Disposal Company:

The disposal of N-(2-Cyanoethyl)-N-ethylaniline must be entrusted to a licensed and

approved waste disposal company.[1]

Provide the waste disposal company with a comprehensive Safety Data Sheet (SDS) for

N-(2-Cyanoethyl)-N-ethylaniline to ensure they have all the necessary information for

safe handling and disposal.

Documentation:

Maintain detailed records of the amount of N-(2-Cyanoethyl)-N-ethylaniline waste

generated, its collection date, and the details of the licensed disposal company that

handled its final disposal.
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Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-(2-
Cyanoethyl)-N-ethylaniline.

Start: N-(2-Cyanoethyl)-N-ethylaniline
Waste Generated

Wear Appropriate PPE
(Gloves, Eye Protection)

Segregate and Label Waste
in a Compatible Container

Store Container Securely
(Cool, Dry, Ventilated)

Contact Licensed
Waste Disposal Company

Provide Safety Data Sheet (SDS)
to Disposal Company

Document Waste Transfer
and Disposal

End: Proper Disposal Complete
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Disposal workflow for N-(2-Cyanoethyl)-N-ethylaniline.

Disclaimer: This information is intended as a guide and does not supersede any local, state, or

national regulations. Always consult your institution's specific waste disposal protocols and the

official Safety Data Sheet (SDS) before handling and disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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